molecular formula C11H17FN2O B8287466 3-[(2-Amino-1-(4-fluorophenyl)ethyl)amino]-1-propanol

3-[(2-Amino-1-(4-fluorophenyl)ethyl)amino]-1-propanol

Cat. No.: B8287466
M. Wt: 212.26 g/mol
InChI Key: KLNSXISYAPFOBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[(2-Amino-1-(4-fluorophenyl)ethyl)amino]-1-propanol is a useful research compound. Its molecular formula is C11H17FN2O and its molecular weight is 212.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H17FN2O

Molecular Weight

212.26 g/mol

IUPAC Name

3-[[2-amino-1-(4-fluorophenyl)ethyl]amino]propan-1-ol

InChI

InChI=1S/C11H17FN2O/c12-10-4-2-9(3-5-10)11(8-13)14-6-1-7-15/h2-5,11,14-15H,1,6-8,13H2

InChI Key

KLNSXISYAPFOBZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(CN)NCCCO)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Prepare a suspension of lithium aluminum hydride in 1.0 liter of cold (-10° C.) ethyl ether with stirring. Add to the suspension a solution of 50 g of 4-fluoro-α-[(3-hydroxypropyl)amino]benzeneacetonitrile in 500 ml of ether and 100 ml of tetrahydrofuran under nitrogen. Stir the reaction mixture for five (5) hours at 0° C. then overnight at room temperature. Cool the reaction mixture to 0° C. and treat dropwise with 38 ml of water followed by 38 ml of 15% sodium hydroxide solution and 70 ml of water. Stir the reaction mixture for one-half hour, filter and concentrate to a solid. Extract the filter cake with methylene chloride several times and concentrate the filtrate to a residue. Crystallize the residues from isopropyl ether to obtain thereby the title product melting 110°-112° C.
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